Cas no 2098073-98-2 (2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride)

• Product Name: 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride
• CAS No: 2098073-98-2
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• CID: 5045513
• Update Time: 2025-10-31

2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(piperidin-3-yl)ethyl]pyridine dihydrochloride
• 2-(2-(Piperidin-3-yl)ethyl)pyridine dihydrochloride
• 2-(2-piperidin-3-ylethyl)pyridine;dihydrochloride
• 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride

• Inchi： 1S/C12H18N2.2ClH/c1-2-9-14-12(5-1)7-6-11-4-3-8-13-10-11;;/h1-2,5,9,11,13H,3-4,6-8,10H2;2*1H
• InChI Key： QQBZKKVOABDUAT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(CCC2C=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 158
• Topological Polar Surface Area: 24.9

Additional information on 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride

Introduction to 2-[2-(Piperidin-3-ylethyl)]pyridine dihydrochloride (CAS No. 2098073-98-2)

2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride, identified by its CAS number 2098073-98-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in drug development, particularly in the design of novel therapeutic agents. The structural features of this molecule, including its piperidine and pyridine moieties, make it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride consists of a pyridine ring substituted with a 2-(piperidin-3-yl)ethyl group, and the presence of dihydrochloride salt form enhances its solubility and bioavailability. These characteristics are crucial for its formulation as an active pharmaceutical ingredient (API). The piperidine moiety is particularly noteworthy, as it is commonly found in many bioactive molecules and is known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The scaffold of 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride exhibits potential for modulating such pathways due to its ability to engage with biological targets in a specific manner. For instance, studies have suggested that compounds containing piperidine rings may have inhibitory effects on kinases and other enzymes involved in cancer progression. This has prompted researchers to explore the< strong>2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride structure as a basis for developing novel anticancer agents.

The pharmacological properties of 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride have been the subject of several preclinical studies. These studies have focused on evaluating its efficacy and safety profiles in various disease models. One notable area of research has been its potential role in treating neurological disorders. The ability of the piperidine moiety to cross the blood-brain barrier makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary findings indicate that derivatives of this compound may exhibit neuroprotective effects, although further research is needed to confirm these observations.

Another area of interest has been the antimicrobial properties of 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride. The structural features of this compound suggest that it may interfere with bacterial cell wall synthesis or other critical metabolic pathways. This has led to investigations into its potential as an antibiotic or antifungal agent. While early results are promising, additional studies are required to assess its spectrum of activity and resistance profiles. Such information is essential for determining the feasibility of using this compound in clinical settings.

The synthesis of 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of the required carbon-carbon bonds. Additionally, purification methods such as column chromatography and recrystallization have been optimized to ensure high purity levels.

In conclusion, 2-[2-(Piperidin-3-yl)ethyl]pyridine dihydrochloride (CAS No. 2098073-98-2) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a subject of considerable interest among researchers. As further studies continue to elucidate its pharmacological properties, this compound holds the potential to contribute significantly to the treatment of various diseases. The ongoing research efforts underscore the importance of continued investigation into this and related molecules, which may lead to the discovery of novel therapeutic agents with broad clinical applicability.